Cas no 565-63-9 (Angelic acid)

Angelic acid Properties

Names and Identifiers

• Angelic anhy
• 2-METHYLISOCROTONIC ACID
• ANGELIC ACID
• (Z)-2-Methyl-2-butensαure
• (Z)-2-Methylcrotonsαure
• 2-Butenoic acid, 2-methyl-, (Z)-
• 2-Butenoicacid,2-methyl-,(2Z)-
• 2-Methyl-2-butenoic acid, cis
• ANGELIC ACID(RG)
• cis-2-Methyl-2-butenoic acid
• (Z)-2-methyl-2-butenoic acid
• 2-methyl-cis-crotonicacid
• cis-2-methylbutenoic acid
• sumbulic acid
• trans-2,3-dimethylacrylic acid
• trans-2-methyl-2-butenoic acid
• (Z)-2-Methylcrotonic acid
• (Z)-2-methylbut-2-enoic acid
• (2Z)-2-methylbut-2-enoic acid
• 2-methyl-2Z-butenoic acid
• 2-butenoic acid, 2-methyl-, (2Z)-
• 54U4ZPB36F
• UIERETOOQGIECD-ARJAWSKDSA-N
• alpha-methyl isocrotonic acid
• cis-2-dimethylcrotonic acid
• Angelikasaeure
• Angelikasaure
• Angelicasaeure
• acido ang
• 2-Methylisocrotonic Acid
• HY-N6929
• LMFA01020029
• 13201-46-2
• MFCD00002654
• AC-30733
• A869906
• A1136
• NSC 96885
• s3803
• acido angelico
• CCG-266029
• (z)-2,3-dimethylacrylic acid
• SCHEMBL133954
• (Z) CH3CH=C(CH3)COOH
• Crotonic acid, 2-methyl-, (Z)-
• VS-03252
• 565-63-9
• CS-W009553
• cis-alpha,beta-dimethylacrylic acid
• 2-Methyl-(2Z)-2-butenoic acid
• Q-201832
• Crotonic acid, 2-methyl-, (Z)- (8CI)
• acide angelique
• 2-methyl-cis-crotonic acid
• EINECS 209-284-2
• (2Z)-2-Methyl-2-butenoic acid
• DTXSID80897430
• Z-2-methylcrotonic acid
• ANGELIC ACID [MI]
• ANGELICACID
• 2-Methyl-(Z)-2-Butenoic acid
• BCP28215
• AKOS003662964
• CHEBI:36431
• AMY19230
• Z-2-methyl-2-butenoic acid
• NSC-96885
• NS00080021
• alpha-methylisocrotonic acid
• CHEMBL55941
• 2-Butenoic acid,2-methyl-, (2Z)-
• Q903353
• UNII-54U4ZPB36F
• CIS-.ALPHA.,.BETA.-DIMETHYLACRYLIC ACID
• cis-2,3-dimethylacrylic acid
• NSC96885
• 2,3-DIMETHYLACRYLIC ACID, (Z)-
• 2-Methyl-(Z)-Crotonic acid
• 2-Methylisocrotonic acid; cis-2,3-dimethylacrylic acid
• BBL012257
• CEVADINE_met021
• STL163578
• DB-007259
• +Expand

• MDL： MFCD00002654
• InChIKey： UIERETOOQGIECD-ARJAWSKDSA-N
• Inchi： 1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
• SMILES： O([H])C(/C(/C([H])([H])[H])=C(/[H])\C([H])([H])[H])=O

Computed Properties

• Exact Mass: 100.052429g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.052429g/mol
• Monoisotopic Mass: 100.052429g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 7
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 1.03720
• PSA: 37.30000
• Merck: 646
• Refractive Index: nD47 1.4434
• Boiling Point: 96°C/12mmHg(lit.)
• Melting Point: 43.0 to 47.0 deg-C
• Flash Point: 96 ºC
• Color/Form: Powder
• Solubility: It is easily soluble in hot water, ethanol and ether, and slightly soluble in cold water. Long time boiling of its aqueous solution can cause isomerization to form tigic acid. The reaction speed is accelerated in the presence of trace bromine and sunlight, or in the presence of strong acids and bases.
• Sensitiveness: Sensitive to heat and light
• pka: pK (25°) 4.30
• Density: 1.010

Angelic acid Security Information

• Symbol: GHS05
• Safety Term：R26;R36/37/39
• Safety Instruction： S26; S36/37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Hazardous Material transportation number：UN 3261
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：warning
• HazardClass：8

Angelic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%